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Compound of Interest

Compound Name: 2-Nitrobenzyl alcohol

Cat. No.: B147356

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for 2-Nitrobenzyl
alcohol (CAS No. 612-25-9), a versatile reagent utilized in various chemical syntheses,
including as an intermediate in the production of Tramadol Hydrochloride.[1] Adherence to the
precautions outlined in this document is essential for ensuring a safe laboratory environment.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 2-Nitrobenzyl alcohol is
fundamental to its safe handling. This compound is a white to light yellow crystalline powder.[2]
[3] Key quantitative data are summarized in the table below for easy reference.
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Property Value Source
Molecular Formula C7H7NOs3 [4]
Molecular Weight 153.14 g/mol [41[5]
Melting Point 69-72 °C [11[2][5]
Boiling Point 270 °C [1112][5]
Flash Point 131.1°C [2]
Density 1.33 g/cm3 [1]
Water Solubility 5000 mg/L at 20 °C [2][3]
Vapor Pressure 0.0000858 mmHg [4]

Hazard Identification and Classification

2-Nitrobenzyl alcohol is classified as a hazardous substance. The following tables summarize
its GHS classification and associated hazard and precautionary statements.

~HS H | Classificati

Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A

Specific target organ toxicity — single exposure Category 3 (Respiratory tract irritation)

Source: Aggregated GHS information from multiple suppliers.[4][6]

Hazard and Precautionary Statements

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.ecetoc.org/wp-content/uploads/2014/08/MON-015.pdf
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-2_g1gha294.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.ecetoc.org/wp-content/uploads/2014/08/MON-015.pdf
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-2_g1gha294.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-2_g1gha294.html
https://www.ecetoc.org/wp-content/uploads/2014/08/MON-015.pdf
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-2_g1gha294.html
https://www.ecetoc.org/wp-content/uploads/2021/10/MON-011.pdf
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.benchchem.com/product/b147356?utm_src=pdf-body
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://gpcgateway.com/common/news_details/MjE3MA/MTEw/VW5pdGVkIE5hdGlvbnM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Type Code Statement
Hazard H302 Harmful if swallowed.[4][7]
Harmful in contact with skin.[4]
H312
[7]
H315 Causes skin irritation.[4][8]
Causes serious eye irritation.
H319
[4][8]
H332 Harmful if inhaled.[4][7]
May cause respirator
H335 o Y ) P Y
irritation.[4][8]
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapours/sp
ray.[8][9]
Wash skin thoroughly after
P264 _
handling.[9]
Do not eat, drink or smoke
P270 , ,
when using this product.[9]
Use only outdoors or in a well-
pP271 _
ventilated area.[9]
Wear protective
P280 gloves/protective clothing/eye

protection/face protection.[10]

IF SWALLOWED: Call a
P301+P312 POISON CENTER/doctor if

you feel unwell.[9]

IF ON SKIN: Wash with plenty

of soap and water.[10]

P302+P352

P304+P340 IF INHALED: Remove person

to fresh air and keep
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comfortable for breathing.[8]
[10]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[8][10]

Call a POISON CENTER or

P312 _
doctor if you feel unwell.[10]
Store in a well-ventilated
P403+P233 place. Keep container tightly
closed.[10]
P405 Store locked up.[8]
Dispose of contents/container
P501 to an approved waste disposal

plant.[10]

Experimental Protocols for Hazard Assessment

The hazard classifications for 2-Nitrobenzyl alcohol are determined through standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD). These guidelines are internationally recognized for
assessing the potential effects of chemicals on human health and the environment.[4]

Skin Irritation Testing (based on OECD Guideline 439)

This in vitro test method is designed to identify chemicals that have the potential to cause skin
irritation.[11]

Methodology:

o Test System: A reconstructed human epidermis (RhE) model, which is a three-dimensional
tissue construct that mimics the human epidermis, is used.[12]

e Procedure:
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o Adefined amount of the test substance (2-Nitrobenzyl alcohol) is applied topically to the
surface of the RhE tissue.

o The exposure period is typically 42 minutes.[13]
o Following exposure, the tissue is thoroughly rinsed to remove the test substance.

o The tissue is then incubated for a post-exposure period of 42 hours to allow for the
development of cytotoxic effects.[13]

o Endpoint Measurement: Cell viability is determined using a colorimetric assay, most
commonly the MTT assay. The amount of formazan produced is proportional to the number
of viable cells.

» Classification: A chemical is classified as a skin irritant (UN GHS Category 2) if the mean
tissue viability is reduced to < 50% of the negative control.[11]

Eye Irritation Testing (based on OECD Guideline 405)

This in vivo test is used to assess the potential of a substance to cause eye irritation or
corrosion.[5]

Methodology:
o Test System: The albino rabbit is the preferred animal model for this test.[5]
e Procedure:

o Asingle dose of the test substance (typically 0.1 mL for liquids or 100 mg for solids) is
instilled into the conjunctival sac of one eye of the animal. The other eye serves as an
untreated control.[5]

o The eyes are examined at 1, 24, 48, and 72 hours after application.[5]

» Endpoint Measurement: Ocular lesions of the cornea, iris, and conjunctiva are scored
according to a standardized system (Draize scale). The reversibility of the observed effects is
also assessed over a period of up to 21 days.[3]
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» Classification: The severity, persistence, and reversibility of the ocular responses determine
the classification of the substance.

Acute Oral Toxicity Testing (based on OECD Guideline
423)

This method is used to determine the acute oral toxicity of a substance.
Methodology:

o Test System: Typically, rodents (rats or mice) are used.

e Procedure:

o The test substance is administered orally by gavage in a stepwise procedure using a
limited number of animals at each step.

o The starting dose is selected from one of four fixed levels (5, 50, 300, and 2000 mg/kg
body weight). The choice of the starting dose is based on available information about the
substance's toxicity.

o Animals are observed for signs of toxicity and mortality for up to 14 days.

o Endpoint Measurement: The number of animals that die within the observation period is
recorded. The test is designed to estimate the LD50 (the dose that is lethal to 50% of the test
population).

o Classification: The substance is classified into one of five toxicity categories based on the
LD50 value.

Safety and Handling Precautions

Based on the identified hazards, the following safety and handling precautions must be strictly
followed when working with 2-Nitrobenzyl alcohol.

Engineering Controls
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Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust or vapors.[8][10]

Ensure that an eyewash station and safety shower are readily accessible.[6]

Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.[5][6]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[5][6][8] Dispose
of contaminated gloves properly after use.[8]

Respiratory Protection: If engineering controls are not sufficient to maintain airborne
concentrations below exposure limits, a NIOSH-approved respirator for dusts and organic
vapors should be used.[5][8]

Handling and Storage

Avoid contact with skin, eyes, and clothing.[7]

Avoid formation of dust and aerosols.[8]

Keep container tightly closed in a dry and well-ventilated place.[8][10]

Store in a cool, dark place.[7][14] 2-Nitrobenzyl alcohol is light-sensitive.[2][3]

Store away from incompatible materials such as strong oxidizing agents, acids, acid
chlorides, and acid anhydrides.[8]

First Aid Measures

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also
under the eyelids. Get medical attention.[6][10]

In case of skin contact: Wash off immediately with soap and plenty of water while removing
all contaminated clothing and shoes. Get medical attention.[6][10]

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[6][8][10]
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« If swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Get medical attention.[6][8]

Reactivity and Stability

o Chemical Stability: Stable under recommended storage conditions.[8]

e Incompatible Materials: Strong oxidizing agents, acids, acid chlorides, and acid anhydrides.

[8]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and
nitrogen oxides (NOXx).[8]

e Photochemical Reactions: Irradiation of 2-nitrobenzyl alcohol can lead to the formation of
2-nitroso benzaldehyde.

Visualized Workflows

The following diagrams illustrate key logical relationships and experimental workflows relevant
to the safe handling and assessment of 2-Nitrobenzyl alcohol.
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Figure 1: Safety and Handling Workflow for 2-Nitrobenzyl Alcohol
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Caption: Logical flow of safety precautions for 2-Nitrobenzyl alcohol.
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Figure 2: General Experimental Workflow for Chemical Hazard Assessment
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Caption: A generalized workflow for chemical hazard assessment.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b147356?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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